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Compound of Interest

Compound Name: Diethyl L-malate

CAS No.: 691-84-9

Cat. No.: B057320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current and potential

applications of diethyl L-malate in the food processing industry. While specific data for the L-

isomer is limited in publicly available literature, this document extrapolates information from

studies on the racemic form (diethyl DL-malate) and similar fruity esters to provide practical

guidance.

Introduction
Diethyl L-malate (FEMA number 2374 for the racemic form) is the diethyl ester of L-malic acid,

a naturally occurring organic acid found in fruits like apples.[1] It is recognized for its fruity,

apple-like, and caramellic aroma profile, making it a valuable flavoring agent in the food

industry.[2][3] Its potential as an acidulant, derived from its parent compound, malic acid, is also

an area of interest.[4][5] This document outlines its primary applications, presents available

quantitative data, and provides detailed experimental protocols for its use and evaluation.

Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b057320#bc-rfq
https://www.benchchem.com/product/b057320/docs?utm_src=pdf-body#application-notes-and-protocols-diethyl-l-malate-in-food-processing
https://www.benchchem.com/product/b057320/docs?utm_src=pdf-body#application-notes-and-protocols-diethyl-l-malate-in-food-processing
https://foodadditives.net/acidulents/malic-acid/
https://www.sigmaaldrich.com/US/en/product/aldrich/w237418
https://www.thegoodscentscompany.com/data/rw1421041.html
https://airedale-group.com/acidulants-in-food-beverage-industry/
https://foodcom.pl/en/5-acidulants-used-in-food-and-beverage-industry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the physical and chemical properties of diethyl malate (racemic form, unless

otherwise specified) is provided below.

Property Value Reference(s)

Synonyms
Diethyl 2-hydroxybutanedioate,

L-(-)-Apple Acid Diethyl Ester
[6][7]

CAS Number 691-84-9 (L-isomer) [8]

Molecular Formula C₈H₁₄O₅ [6]

Molecular Weight 190.19 g/mol [6]

Appearance Colorless liquid [3]

Odor Profile
Fruity, apple, pineapple, sweet,

caramellic, brown sugar
[2][3]

Boiling Point 254 °C @ 760 mmHg [3]

Flash Point 85 °C [2]

Solubility
Soluble in alcohol and oils;

miscible in water
[3][6]

Applications in Food Processing
Flavoring Agent
The primary application of diethyl L-malate in the food industry is as a flavoring agent. Its

characteristic fruity and sweet aroma makes it particularly suitable for apple and rum flavor

formulations.[7] It is also used to impart fruity notes in a variety of other food products.

The following table summarizes the average and maximum use levels for diethyl malate

(racemic form) as determined by the Flavor and Extract Manufacturers Association (FEMA) and

are considered Generally Recognized as Safe (GRAS).
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Food Category Average Use Level (ppm) Maximum Use Level (ppm)

Baked Goods - 44.0

Beverages (non-alcoholic) - 5.5

Chewing Gum - -

Confectionery & Frostings - -

Dairy Products (excluding

cheese)
7.0 35.0

Edible Ices 10.0 50.0

Fats and Oils 5.0 25.0

Processed Fruit 7.0 35.0

Cereals 5.0 25.0

Meat Products 2.0 10.0

Fish Products 2.0 10.0

Soups and Sauces 5.0 25.0

Non-alcoholic Beverages 5.0 25.0

Alcoholic Beverages 10.0 50.0

Ready-to-eat Savories 20.0 100.0

Composite Foods 5.0 25.0

Data is for diethyl malate (racemic form). Specific levels for the L-isomer may require

optimization.

Potential as an Acidulant
Given that diethyl L-malate is an ester of malic acid, it has the potential to function as a mild

acidulant, contributing to the overall tartness of a food product. Malic acid is a well-known

acidulant used to enhance flavor and control pH in various foods and beverages.[4][5] The

hydrolysis of diethyl L-malate under certain processing conditions or over the shelf life of a
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product could release malic acid, thereby influencing the pH and flavor profile. However, there

is currently a lack of specific studies and quantitative data on the use of diethyl L-malate
solely as an acidulant in food processing.

Experimental Protocols
Protocol for Incorporation of Diethyl L-malate into a
Beverage
This protocol provides a general procedure for adding and evaluating diethyl L-malate in a

model beverage system.

Objective: To determine the optimal concentration of diethyl L-malate for achieving a desired

fruity flavor profile in a beverage.

Materials:

Diethyl L-malate

Base beverage (e.g., sweetened carbonated water, apple juice)

Volumetric flasks and pipettes

Analytical balance

pH meter

Procedure:

Stock Solution Preparation: Prepare a 1% (w/v) stock solution of diethyl L-malate in

ethanol.

Sample Preparation:

Prepare a series of beverage samples with varying concentrations of diethyl L-malate
(e.g., 1, 5, 10, 25, 50 ppm).
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For each concentration, add the calculated volume of the stock solution to a known

volume of the base beverage.

Prepare a control sample with only the base beverage and an equivalent amount of

ethanol as the solvent blank.

pH Measurement: Measure and record the pH of each sample.

Sensory Evaluation: Conduct a sensory panel evaluation using the protocol outlined in

Section 4.2.

Data Analysis: Analyze the sensory data to determine the preferred concentration of diethyl
L-malate.

Preparation

Evaluation AnalysisPrepare 1% Diethyl L-malate
stock solution

Prepare beverage samples
with varying concentrations

Measure pH of all samples

Prepare control sample

Conduct Sensory Evaluation Analyze sensory data Determine optimal concentration

Click to download full resolution via product page

Workflow for Beverage Application

Protocol for Sensory Evaluation
This protocol outlines a triangle test, a common discriminative sensory method, to determine if

a perceptible difference exists between a control and a sample containing diethyl L-malate.

Objective: To determine if the addition of diethyl L-malate at a specific concentration results in

a perceivable sensory difference in a food product.

Materials:
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Control food product

Test food product with a known concentration of diethyl L-malate

Identical, coded sample cups

Water and unsalted crackers for palate cleansing

Sensory evaluation booths with controlled lighting and temperature

Ballots for data collection

Procedure:

Panelist Selection: Recruit a panel of at least 20-30 individuals.

Sample Preparation:

Present each panelist with three coded samples. Two samples are identical (either both

control or both test), and one is different.

The order of presentation should be randomized for each panelist.

Evaluation:

Instruct panelists to taste each sample from left to right.

Ask panelists to identify the sample that is different from the other two.

Data Collection: Collect the ballots from all panelists.

Data Analysis:

Tally the number of correct and incorrect responses.

Use a statistical table for triangle tests to determine if the number of correct identifications

is statistically significant at a chosen confidence level (e.g., p < 0.05).
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Start

Select Sensory Panel
(n=20-30)

Prepare Samples
(2 identical, 1 different)

Randomize Presentation Order

Panelists Evaluate Samples

Collect Panelist Responses

Statistical Analysis
of Results

Determine Significance

Perceptible Difference

p < 0.05

No Perceptible Difference

p >= 0.05

End
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Sensory Evaluation Workflow
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Analytical Methods
The concentration and purity of diethyl L-malate in food products can be determined using

gas chromatography-mass spectrometry (GC-MS).

General GC-MS Protocol
Objective: To quantify the amount of diethyl L-malate in a food sample.

Procedure:

Sample Preparation:

Use solvent extraction or solid-phase microextraction (SPME) to isolate volatile

compounds from the food matrix.

GC-MS Analysis:

Inject the extracted sample into a GC-MS system.

Use a suitable capillary column (e.g., DB-5 or equivalent).

Set an appropriate temperature program to separate the analytes.

The mass spectrometer should be operated in electron ionization (EI) mode.

Quantification:

Identify diethyl L-malate based on its retention time and mass spectrum.

Quantify the compound using an internal or external standard calibration curve.

Conclusion and Future Outlook
Diethyl L-malate is a versatile flavoring agent with a pleasant fruity aroma, making it a

valuable ingredient for creating apple, rum, and other fruit-flavored food products. While its

application as a primary acidulant requires further investigation, its contribution to the overall

flavor profile, which includes a degree of tartness, is noteworthy. The provided protocols offer a

foundational framework for incorporating and evaluating diethyl L-malate in food formulations.
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Further research is warranted to elucidate the specific sensory attributes of the L-isomer

compared to the racemic mixture and to explore its stability and potential as an acidulant under

various food processing conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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